4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide

• IUPAC Name: 4-amino-3-[4-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C9H7F3N4S/c10-9(11,12)6-3-1-5(2-4-6)7-14-15-8(17)16(7)13/h1-4H,13H2,(H,15,17)
• InChI Key: URKJVFXBCOWGRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NNC(=S)N2N)C(F)(F)F
• Molecular Formula: C9H7F3N4S
• Molecular Weight: 260.24 g/mol

Description

4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide, also known as TFPAM-13, is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide acts as an inhibitor of various proteins by binding to specific sites on the protein surface. The binding of 4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide to these sites causes a conformational change in the protein, which inhibits its activity. The exact mechanism of action of 4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide varies depending on the protein it is targeting.
Biochemical and Physiological Effects
4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, the inhibition of inflammation, and the modulation of protein-protein interactions. 4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide has also been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide for lab experiments is its specificity for certain proteins, which allows for targeted inhibition of specific cellular pathways. Another advantage is its low toxicity profile, which makes it a safer alternative to other inhibitors. However, one limitation of 4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide is its relatively low potency compared to other inhibitors, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on 4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide. One area of focus could be on improving its potency as an inhibitor, potentially through the development of analogs or derivatives. Another area of focus could be on exploring its potential as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Additionally, further research could be done on the mechanism of action of 4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide, including its binding sites on target proteins and the effects of its inhibition on cellular pathways.

Synthesis Methods

4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide can be synthesized using a multi-step reaction process that involves the reaction of 4-(trifluoromethyl)phenyl hydrazine with carbon disulfide, followed by the reaction of the resulting product with 4-amino-1,2,4-triazole. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide has been found to have various scientific research applications, including as a potential therapeutic agent for cancer treatment, as a tool for studying protein-protein interactions, and as a potential therapeutic agent for inflammatory diseases. 4-amino-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide has been shown to inhibit the activity of various proteins, including the proteasome and the transcription factor NF-κB, which are involved in cancer cell proliferation and inflammation.